1-(butylthio)-3-ethoxy-2-propanol

• IUPAC Name: 1-butylsulfanyl-3-ethoxypropan-2-ol
• InChI: InChI=1S/C9H20O2S/c1-3-5-6-12-8-9(10)7-11-4-2/h9-10H,3-8H2,1-2H3
• InChI Key: JJFVINIJIFAVCI-UHFFFAOYSA-N
• Canonical SMILES: CCCCSCC(COCC)O
• Molecular Formula: C9H20O2S
• Molecular Weight: 192.32 g/mol

Description

1-(Butylthio)-3-ethoxy-2-propanol is a chemical compound that belongs to the class of alcohols. It is commonly used in scientific research due to its unique properties and potential applications.

Mechanism of Action

The mechanism of action of 1-(butylthio)-3-ethoxy-2-propanol is not fully understood. However, it is known to have a thiol group, which can react with other compounds through nucleophilic substitution reactions. It can also act as a surfactant, reducing the surface tension of liquids and facilitating emulsion formation.
Biochemical and physiological effects:
1-(Butylthio)-3-ethoxy-2-propanol has been shown to have low toxicity in animal studies. However, its effects on human health are not well studied. It is known to be metabolized in the liver and excreted in urine. It has been reported to have antioxidant properties and may have potential as a therapeutic agent for oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(butylthio)-3-ethoxy-2-propanol in lab experiments is its versatility. It can be used as a reagent, solvent, and surfactant, making it useful in a wide range of experiments. However, its low solubility in water can be a limitation in certain experiments. It may also be difficult to obtain in large quantities, making it expensive for some research projects.

Future Directions

There are several potential future directions for research involving 1-(butylthio)-3-ethoxy-2-propanol. One area of interest is its potential use as a therapeutic agent for oxidative stress-related diseases. Further studies are needed to determine its efficacy and safety in humans. Another potential direction is the synthesis of new compounds based on the structure of 1-(butylthio)-3-ethoxy-2-propanol, which may have improved properties and applications. Finally, more research is needed to fully understand the mechanism of action of this compound and its potential interactions with other compounds.
In conclusion, 1-(butylthio)-3-ethoxy-2-propanol is a versatile and potentially useful compound in scientific research. Its unique properties and potential applications make it an interesting area of study for researchers in various fields. Further research is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of 1-(butylthio)-3-ethoxy-2-propanol involves the reaction of 3-ethoxy-2-hydroxypropyl chloride with butyl mercaptan. The reaction is carried out in the presence of a base such as sodium hydroxide or potassium hydroxide. The resulting product is then purified by distillation or recrystallization.

Scientific Research Applications

1-(Butylthio)-3-ethoxy-2-propanol has been extensively studied in scientific research due to its potential applications in various fields. It has been used as a reagent in the synthesis of other compounds, as a surfactant in the preparation of emulsions, and as a solvent for organic reactions. It has also been investigated for its potential use in the production of pharmaceuticals and agrochemicals.